Cas no 1270453-92-3 (3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1270453-92-3
• MF: C₉H₈ClFN₂
• MW: 198.624624252319
• CID: 5582992
• PubChem ID: 55270891
• Update Time: 2025-07-22

3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-chloro-3-fluoro-
• 1270453-92-3
• AKOS006319885
• N15012

• Inchi： 1S/C9H8ClFN2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： AMBCMCGHIHKNRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CC#N)N

Computed Properties

• Exact Mass: 198.0360041g/mol
• Monoisotopic Mass: 198.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 354.4±37.0 °C(Predicted)
• pka: 6.27±0.10(Predicted)

Additional information on 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE

Research Brief on 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270453-92-3)

3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270453-92-3) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in targeting specific enzymatic pathways and receptor interactions.

Recent research has focused on the synthesis and optimization of 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The compound's ability to undergo selective chemical transformations makes it a versatile building block for the development of targeted therapies.

In addition to its role in kinase inhibitor synthesis, 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE has been investigated for its potential in central nervous system (CNS) drug development. A recent preclinical study highlighted its utility in the design of GABA receptor modulators, which could offer new avenues for treating neurological disorders such as epilepsy and anxiety. The compound's structural motif allows for fine-tuning of receptor affinity and selectivity, making it a promising candidate for further optimization.

The pharmacological profile of 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE has also been explored in the context of metabolic diseases. Research conducted by a team at the University of Cambridge (2024) revealed its potential as a scaffold for developing glucagon-like peptide-1 (GLP-1) receptor agonists. These agonists are critical in managing type 2 diabetes, and the compound's unique chemical properties could lead to improved drug stability and bioavailability.

Despite its promising applications, challenges remain in the large-scale synthesis and formulation of 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE. Current efforts are directed toward optimizing synthetic routes to improve yield and purity, as well as addressing potential toxicity concerns. Collaborative research between academia and industry is essential to overcome these hurdles and accelerate the translation of this compound into clinically viable therapeutics.

In conclusion, 3-AMINO-3-(4-CHLORO-3-FLUOROPHENYL)PROPANENITRILE (CAS: 1270453-92-3) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate in the synthesis of kinase inhibitors, GABA receptor modulators, and GLP-1 receptor agonists underscores its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.